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Compound of Interest

Compound Name: 6-(Benzyloxy)picolinonitrile

CAS No.: 190582-95-7

Cat. No.: B1278857 Get Quote

6-(Benzyloxy)pyridine-2-carbonitrile is a substituted heterocyclic compound of significant

interest in the fields of medicinal chemistry and materials science. Its structure uniquely

combines three key functional components: an electron-deficient pyridine ring, a versatile nitrile

group, and a labile benzyloxy ether. This combination makes it a highly valuable intermediate

for the synthesis of complex molecular architectures.

The pyridine core is a privileged scaffold in drug discovery, present in numerous FDA-approved

pharmaceuticals. The nitrile moiety (—C≡N) is not merely a stable functional group but also a

versatile synthetic handle. It can be hydrolyzed to carboxylic acids or amides, reduced to

primary amines, or participate in cycloaddition reactions to form other heterocyclic systems.

Furthermore, the nitrile group's strong electronegativity and linear geometry allow it to act as a

hydrogen bond acceptor or a polar pharmacophore, influencing molecular interactions with

biological targets.[1] The benzyloxy group often serves as a robust protecting group for a

phenol, which can be readily cleaved under standard hydrogenolysis conditions to reveal a

reactive hydroxyl group for further functionalization.

This guide provides a technical overview of the synthesis, structural characterization, and

potential applications of 6-(benzyloxy)pyridine-2-carbonitrile, designed for researchers and

professionals in chemical and pharmaceutical development.
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A summary of the key properties of 6-(benzyloxy)pyridine-2-carbonitrile is presented below.

These values are calculated or estimated based on the compound's structure and data from

analogous molecules.

Property Value

Molecular Formula C₁₃H₁₀N₂O

Molecular Weight 210.23 g/mol

IUPAC Name 6-(benzyloxy)pyridine-2-carbonitrile

CAS Number 1177433-91-8

Appearance Expected to be a white to off-white solid

Solubility
Soluble in common organic solvents (DCM,

Chloroform, Ethyl Acetate); Insoluble in water

Synthetic Strategies: A Tale of Two Pathways
The synthesis of 6-(benzyloxy)pyridine-2-carbonitrile can be approached via several routes.

The optimal choice depends on the availability of starting materials and the desired scale of the

reaction. Two of the most logical and field-proven methods are the Williamson Ether Synthesis

and the Reissert-Henze Reaction.

Primary Recommended Route: Williamson Ether
Synthesis
This method is often the most direct approach, involving the Sₙ2 reaction between an alkoxide

and an alkyl halide.[2][3] In this context, the synthesis proceeds by reacting 6-hydroxypyridine-

2-carbonitrile with benzyl bromide.

Causality and Experimental Insight: The choice of a strong, non-nucleophilic base like sodium

hydride (NaH) is critical. NaH irreversibly deprotonates the hydroxyl group to form the sodium

alkoxide (phenoxide in this case). This deprotonation significantly increases the nucleophilicity

of the oxygen atom, enabling it to efficiently attack the electrophilic methylene carbon of benzyl

bromide. Solvents like DMF or THF are ideal as they are polar aprotic, effectively solvating the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/
https://byjus.com/chemistry/williamson-ether-synthesis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


sodium cation without interfering with the nucleophile. The reaction is typically run at room

temperature to prevent side reactions.
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6-Hydroxypyridine-2-carbonitrile

NaH, DMF

Sodium 2-cyano-6-pyridinoxylat

 Deprotonation 

Benzyl Bromide

6-(Benzyloxy)pyridine-2-carbonitrile

 Sₙ2 Substitution 
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Step 1: N-Oxide Formation

Step 2: Reissert-Henze Cyanation

6-(Benzyloxy)pyridine

m-CPBA or H₂O₂/AcOH

6-(Benzyloxy)pyridine N-oxide

 Oxidation 

1. Benzoyl Chloride
2. KCN or TMSCN

6-(Benzyloxy)pyridine-2-carbonitrile

 Activation & Cyanation 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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